Cas no 2680680-73-1 (tert-butyl N-(6-chloropyridazin-3-yl)-N-(2-phenylethyl)carbamate)

• Product Name: tert-butyl N-(6-chloropyridazin-3-yl)-N-(2-phenylethyl)carbamate
• CAS No: 2680680-73-1
• MF: C₁₇H₂₀ClN₃O₂
• MW: 333.812602996826
• CID: 5620903
• PubChem ID: 165929235
• Update Time: 2025-06-14

tert-butyl N-(6-chloropyridazin-3-yl)-N-(2-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296103
• tert-butyl N-(6-chloropyridazin-3-yl)-N-(2-phenylethyl)carbamate
• 2680680-73-1

• Inchi： 1S/C17H20ClN3O2/c1-17(2,3)23-16(22)21(15-10-9-14(18)19-20-15)12-11-13-7-5-4-6-8-13/h4-10H,11-12H2,1-3H3
• InChI Key： NSXFKKUGTWXDDN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N(C(=O)OC(C)(C)C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.1244046g/mol
• Monoisotopic Mass: 333.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.3Ų

Additional information on tert-butyl N-(6-chloropyridazin-3-yl)-N-(2-phenylethyl)carbamate

Comprehensive Overview of tert-butyl N-(6-chloropyridazin-3-yl)-N-(2-phenylethyl)carbamate (CAS No. 2680680-73-1)

The compound tert-butyl N-(6-chloropyridazin-3-yl)-N-(2-phenylethyl)carbamate (CAS No. 2680680-73-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This carbamate derivative is characterized by its unique structural features, including a 6-chloropyridazin-3-yl moiety and a 2-phenylethyl group, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules with targeted biological activities.

One of the key reasons for the growing interest in tert-butyl N-(6-chloropyridazin-3-yl)-N-(2-phenylethyl)carbamate is its versatility in chemical synthesis. The presence of the tert-butyl group provides steric protection, making it a valuable intermediate in multi-step synthetic routes. Additionally, the chloropyridazine ring offers a reactive site for further functionalization, enabling the creation of diverse analogs. This flexibility aligns with current trends in fragment-based drug design and high-throughput screening, where researchers seek modular compounds to accelerate the discovery of new therapeutic agents.

In the context of modern pharmaceutical research, CAS No. 2680680-73-1 is often discussed alongside topics like kinase inhibitors and GPCR-targeted drugs. The pyridazine core is a common scaffold in many bioactive molecules, and its chlorinated variant may exhibit enhanced binding affinity to specific protein targets. Recent studies have explored its potential in modulating enzyme activity or receptor signaling pathways, though detailed mechanistic data remain an area of active investigation. This aligns with the broader industry focus on precision medicine and targeted therapies.

From a synthetic chemistry perspective, the stability of tert-butyl N-(6-chloropyridazin-3-yl)-N-(2-phenylethyl)carbamate under various reaction conditions makes it attractive for parallel synthesis and combinatorial chemistry approaches. Its compatibility with common coupling reagents and catalysts allows for efficient incorporation into larger molecular architectures. This is particularly relevant given the rising demand for structure-activity relationship (SAR) studies in early-stage drug development programs.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, are frequently analyzed using computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models. Such analyses help predict its behavior in biological systems and guide the design of derivatives with improved pharmacokinetic profiles. These aspects resonate with contemporary interests in AI-driven drug discovery and in silico screening methodologies.

Quality control and analytical characterization of 2680680-73-1 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's distinct spectral signatures facilitate its identification and purity assessment, which is crucial for reproducible research outcomes. This emphasis on analytical rigor reflects the pharmaceutical industry's commitment to quality by design (QbD) principles and regulatory compliance.

Looking ahead, the scientific community continues to explore novel applications for tert-butyl N-(6-chloropyridazin-3-yl)-N-(2-phenylethyl)carbamate, particularly in emerging areas like proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. Its structural features may enable the development of bifunctional molecules that can simultaneously engage multiple biological targets—a strategy gaining traction in polypharmacology research.

For researchers sourcing this compound, it's essential to consider parameters like storage conditions and handling protocols to maintain its integrity. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance. The compound's stability data and material safety data sheet (MSDS) information should be reviewed prior to use.

In summary, tert-butyl N-(6-chloropyridazin-3-yl)-N-(2-phenylethyl)carbamate represents an important tool in contemporary chemical biology and pharmaceutical sciences. Its multifaceted utility—from serving as a synthetic intermediate to enabling structure-based drug discovery—positions it as a valuable asset in the quest for novel bioactive compounds. As research methodologies evolve and new therapeutic paradigms emerge, compounds like CAS 2680680-73-1 will likely play increasingly significant roles in advancing human health through scientific innovation.